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Compound of Interest

Compound Name: YM-341619

Cat. No.: B1245259 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of YM-341619, a potent STAT6 inhibitor. Adherence to these guidelines is critical for

minimizing risks and complying with regulatory standards.

Immediate Safety and Hazard Information
YM-341619 is classified with specific hazards that necessitate careful handling during the

disposal process. The primary hazards, as identified in its Safety Data Sheet (SDS), are

outlined below.[1]

Hazard Identification and Precautionary Measures
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Hazard Statement GHS Classification Precautionary Statement

H302: Harmful if swallowed
Acute toxicity (Oral), Category

4

P264: Wash skin thoroughly

after handling.[1]

P270: Do not eat, drink or

smoke when using this

product.[1]

P301 + P312 + P330: IF

SWALLOWED: Call a POISON

CENTER/ doctor if you feel

unwell. Rinse mouth.[1]

H319: Causes serious eye

irritation
Eye irritation, Category 2A

P280: Wear eye protection/

face protection.[1]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

P337 + P313: If eye irritation

persists: Get medical advice/

attention.[1]

This data is derived from the official Safety Data Sheet for YM-341619.[1]

Step-by-Step Disposal Protocol for YM-341619
The fundamental principle for the disposal of YM-341619 is that it must be treated as

hazardous chemical waste. It should not be disposed of in general waste or poured down the

drain.[2] The following protocol outlines the necessary steps for its safe collection and disposal.

Experimental Workflow: Disposal of YM-341619
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Step 1: Preparation

Step 2: Waste Collection

Step 3: Storage

Step 4: Final Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select a Designated, Compatible
Hazardous Waste Container

Label Container with
'Hazardous Waste' and Contents

Solid YM-341619:
Transfer directly into container

YM-341619 Solutions:
Pour carefully into container

Contaminated Materials:
(Gloves, wipes, pipette tips)
Place in the same container

Segregate from incompatible wastes
(e.g., strong acids, bases, oxidizers)

Keep Waste Container
Tightly Closed

Store in Secondary Containment

Store in a Designated,
Secure Waste Accumulation Area

Arrange for Pickup by an
Approved Waste Disposal Service

Dispose of contents/container to an
approved waste disposal plant [P501]

Click to download full resolution via product page

Caption: Workflow for the proper disposal of YM-341619.
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Detailed Methodologies
1. Preparation and Personal Protective Equipment (PPE):

Before handling YM-341619 for disposal, ensure you are wearing appropriate PPE, including

chemical-resistant gloves, safety goggles, and a lab coat.

2. Waste Container Selection and Labeling:

Use a designated hazardous waste container that is made of a compatible material and has

a tightly fitting lid.[3]

The container must be clearly labeled as "Hazardous Waste" and should list all contents,

including YM-341619 and any solvents.

3. Collection of Waste:

Solid Waste: Unused or expired solid YM-341619 should be transferred directly into the

designated hazardous waste container.

Solutions: Aqueous or solvent-based solutions containing YM-341619 should be carefully

poured into the designated liquid hazardous waste container. Do not mix with incompatible

waste streams.[2][3] As a general rule, halogenated and non-halogenated solvent wastes

should be kept separate.[3]

Contaminated Labware: Any materials, such as pipette tips, centrifuge tubes, gloves, or

absorbent paper, that are contaminated with YM-341619 must also be disposed of in the

solid hazardous waste container.[2]

4. Storage of Waste:

Always keep the hazardous waste container securely closed, except when adding waste.[2]

[3]

Store the container in a designated and secure waste accumulation area within the

laboratory.

The container should be placed in secondary containment to prevent spills.[2]
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5. Final Disposal:

The final disposal of the waste container must be handled by a licensed and approved

hazardous waste disposal company.[1]

Follow your institution's procedures for arranging a chemical waste pickup. Do not attempt to

dispose of this material through standard municipal waste or sewer systems.[2][4]

Logical Framework for Chemical Waste Segregation
Proper segregation of chemical waste is crucial to prevent dangerous reactions. YM-341619
waste should be categorized and stored according to its properties and any solvents used.

YM-341619 Waste

Pure YM-341619 Contaminated Gloves, Wipes, etc. Aqueous Solutions Non-Halogenated Solvents
(e.g., DMSO, Ethanol)

Halogenated Solvents
(e.g., Dichloromethane)

Approved Hazardous
Waste Disposal Plant

Click to download full resolution via product page

Caption: Segregation of YM-341619 waste streams for disposal.

By following these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of YM-341619, fostering a secure research environment and upholding their

commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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